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Compound of Interest

Compound Name: 6-O-Acetylcoriatin

Cat. No.: B15590855

Get Quote

A comprehensive search for experimental spectroscopic data (NMR, MS, IR) for 6-O-
Acetylcoriatin and its parent compound, coriatin, in publicly available scientific literature and

databases did not yield specific datasets. While the existence of 6-O-Acetylcoriatin is

confirmed by its Chemical Abstracts Service (CAS) number (1432063-63-2), the primary

research articles detailing its isolation and complete spectroscopic characterization could not

be retrieved. Consequently, the following guide provides a generalized framework for the

spectroscopic analysis of a sesquiterpene lactone of this nature, including predicted spectral

characteristics, standard experimental protocols, and a typical workflow for its isolation and

identification.

Predicted Spectroscopic Data for 6-O-Acetylcoriatin
The following tables outline the predicted spectroscopic data for 6-O-Acetylcoriatin. This data

is inferred from the known structure of the parent compound, coriatin, and the well-established

effects of O-acetylation on NMR and IR spectra. It should be emphasized that this is a

theoretical estimation and awaits experimental verification.

Predicted ¹H NMR Data (CDCl₃, 500 MHz)
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Position
Predicted Chemical
Shift (δ, ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-1 ~2.5 - 2.7 m

H-2 ~4.8 - 5.0 d ~3-4

H-3 ~3.0 - 3.2 m

H-5 ~2.0 - 2.2 m

H-6
~5.0 - 5.2 (downfield

shift from ~4.0)
t or dd

H-7 ~1.8 - 2.0 m

H-8 ~2.1 - 2.3 m

H-10a ~1.5 - 1.7 d ~12-14

H-10b ~1.9 - 2.1 d ~12-14

H-11 ~1.0 - 1.2 d ~7

H-13 ~1.3 - 1.5 s

H-14 ~1.0 - 1.1 s

H-15 ~1.2 - 1.3 s

OAc-CH₃ ~2.1 s

Predicted ¹³C NMR Data (CDCl₃, 125 MHz)
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Position Predicted Chemical Shift (δ, ppm)

C-1 ~45-50

C-2 ~70-75

C-3 ~40-45

C-4 ~135-140

C-5 ~50-55

C-6 ~75-80 (downfield shift)

C-7 ~35-40

C-8 ~30-35

C-9 ~170-175 (Lactone C=O)

C-10 ~40-45

C-11 ~25-30

C-12 ~120-125

C-13 ~20-25

C-14 ~15-20

C-15 ~20-25

OAc-C=O ~170

OAc-CH₃ ~21

Predicted Mass Spectrometry (MS) Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590855?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Predicted m/z Interpretation

ESI-MS [M+H]⁺, [M+Na]⁺ Molecular ion and adducts

HR-MS C₁₇H₂₂O₇ Elemental Composition

MS/MS

Fragments corresponding to

loss of acetic acid (60 Da),

water (18 Da), and other

characteristic cleavages of the

picrotoxane skeleton.

Structural Fragmentation

Pattern

Predicted Infrared (IR) Data
Wavenumber (cm⁻¹) Intensity Assignment

~3500-3200 Absent
O-H stretch (from parent

coriatin)

~2950-2850 Medium C-H stretching (alkane)

~1770-1760 Strong γ-Lactone C=O stretch

~1740-1730 Strong
Ester C=O stretch (from acetyl

group)

~1240-1230 Strong C-O stretching (ester)

~1100-1000 Medium C-O stretching

Experimental Protocols
The following is a generalized protocol for the isolation and spectroscopic analysis of

sesquiterpene lactones from plants of the Coriaria genus, based on established methodologies

for similar compounds.

1. Plant Material Extraction:

Air-dried and powdered aerial parts of the Coriaria species are subjected to exhaustive

extraction with methanol or ethanol at room temperature.
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The solvent is evaporated under reduced pressure to yield a crude extract.

2. Fractionation:

The crude extract is suspended in water and partitioned successively with solvents of

increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol.

The fractions are concentrated, and the one showing the highest concentration of the target

compounds (typically the ethyl acetate or chloroform fraction for sesquiterpene lactones) is

selected for further purification.

3. Chromatographic Purification:

The selected fraction is subjected to column chromatography on silica gel, eluting with a

gradient of n-hexane and ethyl acetate.

Fractions are collected and monitored by thin-layer chromatography (TLC).

Fractions containing the compound of interest are combined and further purified by

preparative high-performance liquid chromatography (HPLC) on a C18 column with a

suitable solvent system (e.g., methanol/water or acetonitrile/water).

4. Spectroscopic Analysis:

NMR Spectroscopy: ¹H, ¹³C, COSY, HSQC, and HMBC spectra are recorded on a 400 or 500

MHz NMR spectrometer using deuterated chloroform (CDCl₃) or methanol (CD₃OD) as the

solvent.

Mass Spectrometry: High-resolution mass spectra are obtained using an ESI-TOF or

Orbitrap mass spectrometer to determine the elemental composition. MS/MS fragmentation

is performed to aid in structure elucidation.

Infrared Spectroscopy: The IR spectrum is recorded on an FT-IR spectrometer using a KBr

pellet or as a thin film.

Workflow and Pathway Visualization
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The following diagrams illustrate the general workflow for the isolation and structure elucidation

of a natural product and a simplified representation of a potential biological signaling pathway

that could be investigated for a neurotoxic sesquiterpene lactone.

Plant Material (e.g., Coriaria sp.)

Extraction (Methanol)

Solvent Partitioning
(Hexane, Chloroform, Ethyl Acetate)

Silica Gel Column Chromatography

Preparative HPLC
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(6-O-Acetylcoriatin)

NMR Spectroscopy
(1H, 13C, 2D)

Mass Spectrometry
(HR-MS, MS/MS) IR Spectroscopy

Structure Elucidation
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Click to download full resolution via product page

Figure 1. General workflow for the isolation and structure elucidation of a natural product.
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Click to download full resolution via product page

Figure 2. Postulated signaling pathway for a picrotoxane-like neurotoxin.

To cite this document: BenchChem. [Spectroscopic Analysis of 6-O-Acetylcoriatin: A
Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590855/docs#spectroscopic-analysis-of-6-o-
acetylcoriatin-a-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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